2-[(2-Chloropyridin-4-yl)oxy]ethan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-Chloropyridin-4-yl)oxy]ethan-1-ol is a biochemical reagent . It is not intended for human or veterinary use, but for research purposes only.
Molecular Structure Analysis
The molecular formula of this compound is C7H8ClNO2. The InChI code is 1S/C7H8ClNO2/c8-7-5-6 (1-2-9-7)11-4-3-10/h1-2,5,10H,3-4H2 .Physical and Chemical Properties Analysis
The molecular weight of this compound is 173.6 . It is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Oxidation Processes and Catalysis
One area of research relevant to the type of chemistry that "2-[(2-Chloropyridin-4-yl)oxy]ethan-1-ol" might be involved in is the study of oxidation processes. For instance, Sharma (2013) reviewed the kinetics and mechanisms of organic compounds' oxidation by ferrate(VI) and ferrate(V), highlighting the broad applicability of these reactions in environmental and synthetic chemistry Sharma, 2013.
Membrane Technologies
In material science, Scovazzo (2009) discussed the upper limits, benchmarks, and critical properties for gas separations using stabilized room temperature ionic liquid membranes (SILMs), pointing to the potential for advanced materials in separating and purifying gases, a field where "this compound" derivatives could find application Scovazzo, 2009.
Photocatalysis and Water Splitting
The search for efficient photocatalysts for water splitting, an essential reaction for sustainable energy production, is another area of intensive research. Kudo and Miseki (2009) reviewed heterogeneous photocatalyst materials for water splitting, including metal oxides and sulfides, which might be relevant for understanding the catalytic properties of related compounds Kudo & Miseki, 2009.
Environmental Applications
Regarding environmental applications, the study of chlorinated solvents and their impact on health and ecosystems is significant. Ruder (2006) reviewed the health effects of occupational exposure to chlorinated solvents, emphasizing the importance of understanding the toxicity and environmental behavior of chlorinated compounds Ruder, 2006.
Safety and Hazards
Properties
IUPAC Name |
2-(2-chloropyridin-4-yl)oxyethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c8-7-5-6(1-2-9-7)11-4-3-10/h1-2,5,10H,3-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONKFFKIOIBVFMH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1OCCO)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.